Cas no 82234-95-5 (methyl 2-(2-cyanoethyl)benzoate)

• Product Name: methyl 2-(2-cyanoethyl)benzoate
• CAS No: 82234-95-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 695941
• PubChem ID: 12909172
• Update Time: 2025-04-19

methyl 2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-cyanoethyl)-, methyl ester
• methyl 2-(2-cyanoethyl)benzoate
• 82234-95-5
• EN300-1794384
• DTXSID60512710
• SCHEMBL21958010

• Inchi： 1S/C11H11NO2/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-3,5,7H,4,6H2,1H3
• InChI Key： HHMWMYLNDLNRNH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CCC#N)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters